![molecular formula C5H3IN4O B2367672 OC=1N2N=CN=C2N=CC1I CAS No. 104690-48-4](/img/structure/B2367672.png)
OC=1N2N=CN=C2N=CC1I
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Description
OC=1N2N=CN=C2N=CC1I is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of triazoles, which are known for their diverse biological and chemical properties. In
Scientific Research Applications
- Application : The compound can serve as a single-photon source. Recent advancements using semiconductor quantum dots in optical microcavities have led to a tenfold increase in efficiency with near-unity quantum purity . These sources are essential for building robust quantum communication systems.
- Application : Coordinatively unsaturated single cobalt (Co) atoms immobilized on C2N exhibit superior ORR performance in both acidic and alkaline conditions. The porous N-enriched graphene framework enhances accessibility to active sites and promotes mass transfer, resulting in impressive long-term durability .
- Application : Graphene-like C2N supported dual-atom catalysts (TMx@C2N, where TM = Fe, Co, Ni, Cu) show promise for efficient ORR and OER. These low-cost catalysts could significantly impact clean energy technologies .
Quantum Technologies: Single-Photon Sources
Catalysis: Oxygen Reduction Reaction (ORR)
Dual-Atom Catalysts for ORR and OER
properties
IUPAC Name |
6-iodo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3IN4O/c6-3-1-7-5-8-2-9-10(5)4(3)11/h1-2H,(H,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDOPZQKRRXDMKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)N2C(=N1)N=CN2)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3IN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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